Triazanium;[3-methylbut-3-enoxy(oxido)phosphoryl] phosphate
Triazanium;[3-methylbut-3-enoxy(oxido)phosphoryl] phosphate
Isoprenoid compounds are a diverse group of natural products which are essential components in all cells. Isoprenoids are biosynthesized from the simple precursors isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). Eukaryotes, fungi, and some gram-positive bacteria produce IPP through the mevalonate (MVA) pathway whereas gram-negative and some gram-positive bacteria utilize the non-mevalonate or 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway.
Dimethylallyl pyrophosphate and isopentyl pyrophosphate undergo condensation to yield geranyl pyrophosphate, which undergoes condensation with a second molecule of isopentyl pyrophosphate to yield farnesyl pyrophosphate. Farnesylation is essential for the function of a number of proteins involved in signal transduction.
Dimethylallyl pyrophosphate and isopentyl pyrophosphate undergo condensation to yield geranyl pyrophosphate, which undergoes condensation with a second molecule of isopentyl pyrophosphate to yield farnesyl pyrophosphate. Farnesylation is essential for the function of a number of proteins involved in signal transduction.
Brand Name:
Vulcanchem
CAS No.:
1186-30-7
VCID:
VC20935547
InChI:
InChI=1S/C5H12O7P2.3H3N/c1-5(2)3-4-11-14(9,10)12-13(6,7)8;;;/h3H,4H2,1-2H3,(H,9,10)(H2,6,7,8);3*1H3
SMILES:
CC(=C)CCOP(=O)([O-])OP(=O)([O-])[O-].[NH4+].[NH4+].[NH4+]
Molecular Formula:
C5H21N3O7P2
Molecular Weight:
297.18 g/mol
Triazanium;[3-methylbut-3-enoxy(oxido)phosphoryl] phosphate
CAS No.: 1186-30-7
Cat. No.: VC20935547
Molecular Formula: C5H21N3O7P2
Molecular Weight: 297.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoprenoid compounds are a diverse group of natural products which are essential components in all cells. Isoprenoids are biosynthesized from the simple precursors isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). Eukaryotes, fungi, and some gram-positive bacteria produce IPP through the mevalonate (MVA) pathway whereas gram-negative and some gram-positive bacteria utilize the non-mevalonate or 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway. Dimethylallyl pyrophosphate and isopentyl pyrophosphate undergo condensation to yield geranyl pyrophosphate, which undergoes condensation with a second molecule of isopentyl pyrophosphate to yield farnesyl pyrophosphate. Farnesylation is essential for the function of a number of proteins involved in signal transduction. |
|---|---|
| CAS No. | 1186-30-7 |
| Molecular Formula | C5H21N3O7P2 |
| Molecular Weight | 297.18 g/mol |
| IUPAC Name | triazanium;[3-methylbut-2-enoxy(oxido)phosphoryl] phosphate |
| Standard InChI | InChI=1S/C5H12O7P2.3H3N/c1-5(2)3-4-11-14(9,10)12-13(6,7)8;;;/h3H,4H2,1-2H3,(H,9,10)(H2,6,7,8);3*1H3 |
| Standard InChI Key | VBUNGGIXIOHBHL-UHFFFAOYSA-N |
| SMILES | CC(=C)CCOP(=O)([O-])OP(=O)([O-])[O-].[NH4+].[NH4+].[NH4+] |
| Canonical SMILES | CC(=CCOP(=O)([O-])OP(=O)([O-])[O-])C.[NH4+].[NH4+].[NH4+] |
| Appearance | Assay:≥95%A crystalline solid |
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